Cas no 10045-52-0 (1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one)

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one structure
10045-52-0 structure
Product Name:1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one
CAS No:10045-52-0
MF:C11H9NOS
MW:203.260261297226
MDL:MFCD00068112
CID:133845
PubChem ID:604819
Update Time:2025-04-19

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Phenylthiazol-4-yl)ethanone
    • 1-(2-PHENYL-1,3-THIAZOL-4-YL)ETHAN-1-ONE
    • 1-(2-phenyl-1,3-thiazol-4-yl)ethanone
    • Ethanone,1-(2-phenyl-4-thiazolyl)-
    • 2-Phenyl-4-acetylthiazol
    • 4-acetyl-2-phenyl-1,3-thiazole
    • 4-Acetyl-2-phenylthiazole
    • 5-Acetyl-2-phenylthiohydantoinsaeure
    • 1-(2-phenylthiazol-4-yl)ethan-1-one
    • MLS000721703
    • 2-Phenyl-4-acetyl-thiazole
    • HMS566A07
    • DTXSID70345490
    • 1-(2-phenyl-1,3-thiazol-4-yl)-1-ethanone
    • HMS2670G24
    • 1-(2-phenyl-thiazol-4-yl)-ethanone
    • (4-Acetyl-1,3-thiazol-2-yl)benzene
    • A16204
    • SMR000335177
    • EN300-193673
    • AKOS009157886
    • SCHEMBL1574742
    • MFCD00068112
    • ZH0041
    • 10045-52-0
    • 2-AMINO-4-NITROPHENOLSODIUMSALT
    • CS-0034151
    • CHEMBL1714684
    • Maybridge1_008631
    • 10N-724
    • FT-0605562
    • DB-058435
    • Ethanone, 1-(2-phenyl-4-thiazolyl)-
    • 1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one
    • MDL: MFCD00068112
    • Inchi: 1S/C11H9NOS/c1-8(13)10-7-14-11(12-10)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: ZOOGZFPRAKXWKI-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)=O)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.04000
  • Monoisotopic Mass: 203.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.203
  • Melting Point: 84 °C
  • Boiling Point: 353.5°Cat760mmHg
  • Flash Point: 167.6°C
  • Refractive Index: 1.594
  • PSA: 58.20000
  • LogP: 3.01270

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM190084-5g
1-(2-Phenyl-1,3-thiazol-4-yl)ethanone
10045-52-0 95%
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TRC
P321175-10mg
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$ 95.00 2022-06-03
TRC
P321175-100mg
1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one
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100mg
$ 135.00 2022-06-03
Apollo Scientific
OR29698-1g
1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one
10045-52-0 95%
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£100.00 2023-09-02
Apollo Scientific
OR29698-10g
1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one
10045-52-0 95%
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£450.00 2023-09-02
Chemenu
CM190084-1g
1-(2-Phenyl-1,3-thiazol-4-yl)ethanone
10045-52-0 95%
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$95 2023-01-08
abcr
AB227188-1 g
1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one; 95%
10045-52-0
1g
€181.40 2023-04-27
eNovation Chemicals LLC
D154862-1g
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10045-52-0 95%
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$495 2024-08-03
Alichem
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